N-(2-(furan-3-yl)-2-thiomorpholinoethyl)cyclohex-3-enecarboxamide

• IUPAC Name: N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C17H24N2O2S/c20-17(14-4-2-1-3-5-14)18-12-16(15-6-9-21-13-15)19-7-10-22-11-8-19/h1-2,6,9,13-14,16H,3-5,7-8,10-12H2,(H,18,20)
• InChI Key: AVBHEXLGUGPSLI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NCC(C2=COC=C2)N3CCSCC3
• Molecular Formula: C17H24N2O2S
• Molecular Weight: 320.5 g/mol
• CAS No.: 2034572-36-4

Description

N-(2-(furan-3-yl)-2-thiomorpholinoethyl)cyclohex-3-enecarboxamide is a useful research compound. Its molecular formula is C17H24N2O2S and its molecular weight is 320.45. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactivity and Synthesis

Research on compounds structurally related to N-(2-(furan-3-yl)-2-thiomorpholinoethyl)cyclohex-3-enecarboxamide has shown varied chemical reactivities and synthetic applications. For instance, the solvent effect on reactions involving morpholine and cyclohexanone derivatives demonstrates the influence of reaction conditions on the synthesis of complex molecules. Such studies underline the potential of these compounds in the development of new synthetic methodologies and materials with unique properties (SatoKikumasa et al., 1975).

Heterocyclic Chemistry and Drug Design

Compounds with furan and morpholine moieties, similar to the one , play a significant role in heterocyclic chemistry and drug design. The nucleophilic behavior of substituted morpholino ethenes, for example, is crucial for understanding their potential interactions in biological systems. Such knowledge aids in the design of novel drugs with specific biological targets (R. Ferri et al., 1978).

Advanced Materials and Therapeutic Agents

Research on hybrid heterocyclic systems with furoxanylpyridine cores has paved the way for the synthesis of novel materials and potential therapeutic agents. These compounds exhibit unique chemical properties that can be harnessed for various applications, from materials science to pharmacy (L. Fershtat et al., 2016).

Antimicrobial Activity

The synthesis and molecular characterization of furan-2-carboxamide-bearing compounds have shown promising antimicrobial activity. Such studies are crucial for the development of new antimicrobial agents to combat resistant strains of bacteria and fungi. The ability to synthesize and characterize these compounds lays the foundation for future pharmaceutical applications (Sukriye Cakmak et al., 2022).

Nitric Oxide Delivery for Therapeutic Purposes

The development of furoxan-bearing micelles for nitric oxide delivery highlights the application of these compounds in creating advanced drug delivery systems. Such systems can offer targeted therapeutic effects with reduced side effects, showcasing the potential of these compounds in enhancing the efficacy of treatments (U. Hasegawa et al., 2016).